Cas no 1851683-05-0 (2-Bromo-α-ethenyl-4,5-difluorobenzenemethanol)

• Product Name: 2-Bromo-α-ethenyl-4,5-difluorobenzenemethanol
• CAS No: 1851683-05-0
• MF: C₉H₇BrF₂O
• MW: 249.052088975906
• CID: 5962713
• PubChem ID: 130835478
• Update Time: 2025-06-08

2-Bromo-α-ethenyl-4,5-difluorobenzenemethanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-α-ethenyl-4,5-difluorobenzenemethanol
• 1-(2-bromo-4,5-difluorophenyl)prop-2-en-1-ol
• 1851683-05-0
• EN300-1923394

• Inchi： 1S/C9H7BrF2O/c1-2-9(13)5-3-7(11)8(12)4-6(5)10/h2-4,9,13H,1H2
• InChI Key： GUSCDMKNBIKZRL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(C=C)O)F)F

Computed Properties

• Exact Mass: 247.96483g/mol
• Monoisotopic Mass: 247.96483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-Bromo-α-ethenyl-4,5-difluorobenzenemethanol

Introduction to 2-Bromo-α-ethenyl-4,5-difluorobenzenemethanol (CAS No. 1851683-05-0)

2-Bromo-α-ethenyl-4,5-difluorobenzenemethanol (CAS No. 1851683-05-0) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its distinctive structural features, including a bromo substituent, an α-ethenyl group, and two fluorine atoms on the benzene ring. These functional groups contribute to its diverse chemical reactivity and potential applications in various scientific and industrial domains.

The bromo substituent in 2-Bromo-α-ethenyl-4,5-difluorobenzenemethanol makes it an excellent precursor for a wide range of synthetic transformations. Bromine is a common leaving group in nucleophilic substitution reactions, enabling the formation of new carbon-carbon and carbon-heteroatom bonds. This property is particularly valuable in the synthesis of complex organic molecules, such as pharmaceuticals and agrochemicals. Recent studies have highlighted the use of brominated compounds in the development of novel catalysts and ligands for transition-metal-catalyzed reactions, further expanding their utility in synthetic chemistry.

The α-ethenyl group in 2-Bromo-α-ethenyl-4,5-difluorobenzenemethanol adds another layer of complexity to its chemical behavior. The presence of this unsaturated alkene moiety allows for various addition reactions, such as hydrogenation, halogenation, and hydroboration. These reactions can be tailored to produce a variety of functionalized products with specific stereochemical configurations. The α-ethenyl group also plays a crucial role in polymer science, where it can be used to introduce double bonds into polymer chains, thereby modulating their mechanical properties and reactivity.

The fluorine atoms on the benzene ring of 2-Bromo-α-ethenyl-4,5-difluorobenzenemethanol confer unique electronic and steric properties to the molecule. Fluorine is the most electronegative element, which results in significant electron-withdrawing effects that can influence the reactivity and stability of adjacent functional groups. In medicinal chemistry, fluorinated compounds are often used to enhance the metabolic stability and bioavailability of drug candidates. The presence of fluorine can also affect the binding affinity and selectivity of ligands to their target proteins, making them valuable tools in drug discovery and development.

In addition to its synthetic applications, 2-Bromo-α-ethenyl-4,5-difluorobenzenemethanol has shown promise in materials science. The combination of its bromo substituent and fluorinated benzene ring makes it a suitable candidate for the preparation of advanced materials with tailored properties. For instance, recent research has explored the use of similar compounds in the synthesis of conductive polymers and organic semiconductors for electronic devices. The ability to fine-tune the electronic properties through molecular design opens up new possibilities for developing high-performance materials with applications in energy storage, sensors, and optoelectronics.

The physical properties of 2-Bromo-α-ethenyl-4,5-difluorobenzenemethanol, such as its melting point, boiling point, and solubility characteristics, are important considerations for its handling and processing. These properties can be influenced by the presence of functional groups and their spatial arrangement within the molecule. Understanding these parameters is crucial for optimizing synthetic protocols and ensuring the safe and efficient use of the compound in laboratory settings.

In conclusion, 2-Bromo-α-ethenyl-4,5-difluorobenzenemethanol (CAS No. 1851683-05-0) is a multifaceted compound with a wide range of potential applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features provide a foundation for developing novel synthetic strategies and advanced materials with enhanced performance characteristics. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific disciplines.